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Synthetic Profile of Isopropyl Isocyanide
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Compound Focus: Isopropyl isocyanide

CAS No.: 598-45-8

Cat. No.: S586338

Isopropyl isocyanide is well-characterized as a synthetic compound. The table below summarizes its key

physical properties, which are relevant for its handling and use in laboratory synthesis [1].

Property Value

Chemical Formula CaH7N

Boiling Point 75 °C

Density 0.733 g/mL at 25 °C

Refractive Index n2°/D 1.371

Flash Point 20.6 °C (closed cup)

Quality 97%

Functional Group Isonitrile

Safety Warnings Acute Toxicity (Oral, Dermal, Inhalation), Flammable Liquid

Natural Occurrence of Isocyanides
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While isopropyl isocyanide has not been found in nature, isocyanide functional groups are present in a wide

array of natural products, primarily of bacterial origin.

e Abundance in Microbes: Hundreds of isocyanide-containing natural products have been identified
from marine and terrestrial sources, particularly from organisms like Actinobacteria and Mycobacteria
[2].

¢ Biosynthetic Pathways: Research has uncovered conserved biosynthetic gene clusters in certain
bacteria. A key pathway involves a hon-heme iron(ll) and a-ketoglutarate-dependent dioxygenase
that catalyzes the formation of the isocyanide group [2].

¢ Biological Roles: These natural isocyanides display a broad range of bioactive properties,
functioning as virulence factors, antibiotics, and metal-chelating agents (e.g., kupyaphores in
Mycobacterium tuberculosis) [2].

Biosynthetic Pathway of a Natural Isocyanide

The following diagram illustrates the characterized biosynthetic pathway for isonitrile lipopeptides (INLPs)

in Streptomyces coeruleorubidus, providing a concrete example of how isocyanides are formed in nature [2].
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Biosynthetic pathway of bacterial isonitrile lipopeptides via the ScoE enzyme [2].

Key Experimental Context

The discovery and characterization of these natural isocyanides rely on advanced techniques:

¢ Genome Mining: Identification of conserved biosynthetic gene clusters (e.g., Rv0097-Rv0101 in M.

tuberculosis; scoA-E in S. coeruleorubidus) [2].
¢ Heterologous Expression: Reconstitution of these gene clusters in model organisms like E. coli to

produce and identify the metabolites [2].
¢ In Vitro Enzymatic Assays: Purification of enzymes like ScoE to characterize their function,

confirming the conversion of precursors like (R)-3-((carboxymethyl)amino)butanoic acid (CABA) to
the isocyanide product (R)-3-isocyanobutanoic acid (INBA) [2].

Research Implications

The absence of isopropyl isocyanide in nature, contrasted with the prevalence of other isocyanides,
highlights that structural complexity is a hallmark of natural isocyanides. The simple isopropyl variant

may not fulfill the specific structural requirements for biological functions in natural systems.
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Research into isocyanide-based multicomponent reactions (IMCRs) is vigorous in antimicrobial drug
discovery to combat antibiotic resistance [3]. However, the scaffolds used are typically more complex than

isopropyl isocyanide.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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